Cas no 4741-62-2 (5-Methoxy-3H-isobenzofuran-1-one)

• Product Name: 5-Methoxy-3H-isobenzofuran-1-one
• CAS No: 4741-62-2
• MF: C₉H₈O₃
• MW: 164.158022880554
• MDL: MFCD08692746
• CID: 1112768
• PubChem ID: 10535012
• Update Time: 2025-10-23

5-Methoxy-3H-isobenzofuran-1-one Chemical and Physical Properties

Names and Identifiers

• 5-methoxy-1(3H)-Isobenzofuranone
• 5-methoxy-3H-2-benzofuran-1-one
• 5-METHOXY-3H-ISOBENZOFURAN-1-ONE
• 5-methoxy-1-isobenzofuranone
• 5-methoxyisobenzofuran-1(3H)-one
• 5-Methoxyphthalid
• 5-methoxyphthalide
• 6-methoxyphthalide
• CTK8E2408
• FT-0652071
• KB-99195
• SBB067805
• SureCN6661823
• (R)-1-(6-Methoxypyridin-3-yl)propan-1-amine
• AMOT0750
• KLMRELXLQGRFDO-UHFFFAOYSA-N
• FCH862556
• 1(3H)-Isobenzofuranone, 5-methoxy-
• 5-Methoxy-3H-isobenzo[b]furan-1-one
• AK340709
• 5-methoxy-1,3-dihydro-2-benzofuran-1-one
• SCHEMBL6661823
• 4741-62-2
• Y10227
• 5-Methoxy-2-benzofuran-1(3H)-one
• SY103866
• DS-12193
• CS-0036954
• DTXSID40441337
• AKOS000276861
• A827219
• MFCD08692746
• DB-070805
• AM9331
• 5-Methoxy-3H-isobenzofuran-1-one

• MDL： MFCD08692746
• Inchi： 1S/C9H8O3/c1-11-7-2-3-8-6(4-7)5-12-9(8)10/h2-4H,5H2,1H3
• InChI Key： KLMRELXLQGRFDO-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC(=CC=2C1)OC)=O

Computed Properties

• Exact Mass: 164.047344113g/mol
• Monoisotopic Mass: 164.047344113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 35.5

Experimental Properties

• Boiling Point: 370.6°C at 760 mmHg

5-Methoxy-3H-isobenzofuran-1-one Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature(BD447995)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isocoumarans Phthalides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isocoumarans Isobenzofuranones Phthalides

Additional information on 5-Methoxy-3H-isobenzofuran-1-one

Professional Introduction to 5-Methoxy-3H-isobenzofuran-1-one (CAS No. 4741-62-2)

5-Methoxy-3H-isobenzofuran-1-one, identified by its Chemical Abstracts Service (CAS) number 4741-62-2, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the isobenzofuranone class, a structural motif known for its broad spectrum of biological activities. The presence of a methoxy group at the 5-position enhances its pharmacological potential, making it a valuable scaffold for drug discovery and development.

The structural framework of 5-Methoxy-3H-isobenzofuran-1-one consists of a benzofuranone core, which is a fused system of benzene and furan rings. This particular arrangement imparts unique electronic and steric properties, enabling diverse interactions with biological targets. The compound’s ability to modulate enzyme activity and receptor binding has been extensively explored in recent years, particularly in the context of oncology and anti-inflammatory therapies.

Recent advancements in synthetic chemistry have facilitated the development of novel derivatives of 5-Methoxy-3H-isobenzofuran-1-one, expanding its utility in medicinal research. Researchers have leveraged computational modeling and high-throughput screening techniques to identify analogs with enhanced potency and selectivity. These derivatives are being investigated for their potential in treating chronic diseases, including neurodegenerative disorders and autoimmune conditions.

In the realm of oncology, 5-Methoxy-3H-isobenzofuran-1-one has been studied for its ability to inhibit key signaling pathways involved in cancer cell proliferation. Preclinical studies have demonstrated that this compound can disrupt the activity of enzymes such as cyclin-dependent kinases (CDKs) and tyrosine kinases, which are critical for tumor growth. Additionally, its interaction with microtubule dynamics has been explored as a potential mechanism for inducing apoptosis in cancer cells.

The pharmacokinetic properties of 5-Methoxy-3H-isobenzofuran-1-one are also of considerable interest. Its moderate solubility in both water and organic solvents allows for versatile formulation strategies, enhancing its suitability for therapeutic applications. Furthermore, metabolic studies have revealed that the compound undergoes biotransformation via Phase II enzymatic pathways, suggesting a favorable safety profile.

Emerging research highlights the compound’s role in modulating immune responses, particularly in the context of inflammation. Studies indicate that derivatives of 5-Methoxy-3H-isobenzofuran-1-one can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, offering a potential therapeutic approach for managing inflammatory diseases like rheumatoid arthritis and Crohn’s disease.

The synthesis of 5-Methoxy-3H-isobenzofuran-1-one involves multi-step organic reactions, often starting from readily available precursors like salicylaldehyde or coumarin derivatives. Advances in catalytic methods have improved the efficiency and scalability of these synthetic routes, making it more feasible to produce larger quantities for research purposes. Additionally, green chemistry principles have been applied to minimize waste and energy consumption during synthesis.

In conclusion, 5-Methoxy-3H-isobenzofuran-1-one (CAS No. 4741-62-2) represents a promising pharmacological scaffold with diverse biological activities. Its potential applications in oncology, anti-inflammation, and neurodegenerative disease treatment underscore its importance in modern medicinal chemistry. Continued investigation into its structure-activity relationships will likely yield novel therapeutic agents with significant clinical impact.